Cas no 1808458-86-7 (2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]-)

• Product Name: 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]-
• CAS No: 1808458-86-7
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5896361
• PubChem ID: 119039702
• Update Time: 2025-05-22

2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]-
• AKOS033641123
• 3,3-dimethyl-1-[3-(propan-2-yl)-1,2-oxazole-5-carbonyl]piperidine-2-carbonitrile
• 3,3-dimethyl-1-(3-propan-2-yl-1,2-oxazole-5-carbonyl)piperidine-2-carbonitrile
• Z1874635450
• EN300-6631655
• 1808458-86-7

• Inchi： 1S/C15H21N3O2/c1-10(2)11-8-12(20-17-11)14(19)18-7-5-6-15(3,4)13(18)9-16/h8,10,13H,5-7H2,1-4H3
• InChI Key： BMONUNDFAQBOFU-UHFFFAOYSA-N
• SMILES： N1(C(C2ON=C(C(C)C)C=2)=O)CCCC(C)(C)C1C#N

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]-

Comprehensive Overview of 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- (CAS No. 1808458-86-7)

The compound 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- (CAS No. 1808458-86-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine core and isoxazole moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- is its role in modulating enzyme activity. The carbonitrile group and the isoxazolyl carbonyl fragment contribute to its ability to interact with biological targets, making it a candidate for developing novel therapeutics. Recent studies have highlighted its potential in addressing conditions like diabetes and neurodegenerative diseases, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the compound's 3,3-dimethyl substitution on the piperidine ring enhances its stability, which is critical for industrial-scale production. This attribute is particularly relevant given the rising demand for stable intermediates in the pharmaceutical sector. Additionally, the 1-methylethyl (isopropyl) group on the isoxazole ring introduces steric hindrance, which can be leveraged to fine-tune the molecule's reactivity and selectivity.

In the context of agrochemicals, 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- has shown promise as a building block for crop protection agents. Its structural complexity allows for the design of compounds with improved efficacy against pests and pathogens, addressing the global need for sustainable agriculture solutions. This aligns with the increasing focus on environmentally friendly pest control methods, a topic frequently searched by professionals in the field.

The compound's CAS No. 1808458-86-7 is often referenced in patent literature and academic journals, underscoring its commercial and scientific relevance. Its synthesis typically involves multi-step organic reactions, including carbonyl coupling and nitrile formation, which are areas of active research. For those exploring heterocyclic chemistry, this molecule serves as an excellent case study for advanced synthetic techniques.

As the pharmaceutical industry continues to prioritize small-molecule drug development, intermediates like 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- are gaining traction. Its compatibility with high-throughput screening and computational modeling further enhances its appeal. This trend is reflected in the growing number of queries related to drug discovery intermediates and structure-activity relationships in scientific databases.

In summary, 2-Piperidinecarbonitrile, 3,3-dimethyl-1-[[3-(1-methylethyl)-5-isoxazolyl]carbonyl]- (CAS No. 1808458-86-7) represents a versatile and strategically important compound in modern chemistry. Its applications span from pharmaceuticals to agrochemicals, driven by its unique structural attributes and functional groups. As research progresses, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.